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Compound of Interest

Compound Name: tert-Butyl 6-chloronicotinate

Cat. No.: B169621

For Immediate Reference: Waste Classification

Property Classification

Chemical Name tert-Butyl 6-chloronicotinate
CAS Number 115309-57-4

Physical Form Solid

Acute toxicity, Oral (Category 4), Skin irritation

Category 2), Eye irritation (Category 2A),
GHS Hazard Class ( g y2) By _ _( -g y2A)

Specific target organ toxicity - single exposure

(Category 3), Respiratory system

Waste Category Halogenated Organic Waste

Introduction

This guide provides essential safety and logistical information for the proper disposal of tert-
Butyl 6-chloronicotinate, a halogenated pyridine derivative commonly used in pharmaceutical
research and development. Adherence to these procedures is critical to ensure the safety of
laboratory personnel, prevent environmental contamination, and maintain regulatory
compliance. This document is intended for researchers, scientists, and drug development
professionals.
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Hazard Assessment and Safety Precautions

2.1. Health Hazards
Tert-Butyl 6-chloronicotinate is classified as hazardous. Key hazards include:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

2.2. Personal Protective Equipment (PPE)

Before handling tert-Butyl 6-chloronicotinate for disposal, ensure the following PPE is worn:

PPE Item Specification

Gloves Nitrile rubber, minimum 0.11 mm thickness
Eye Protection Chemical safety goggles

Lab Coat Standard laboratory coat

Use in a well-ventilated area or with a fume
_ _ hood. If dust is generated, a NIOSH-approved
Respiratory Protection _ . . o
respirator with a particulate filter is

recommended.

Segregation and Storage of Chemical Waste

Proper segregation of chemical waste is the first and most critical step in the disposal process.
3.1. Waste Segregation Protocol

 |dentify as Halogenated Waste: tert-Butyl 6-chloronicotinate is a chlorinated organic
compound and MUST be segregated into the halogenated organic waste stream.
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» Avoid Mixing:
o DO NOT mix with non-halogenated organic waste.

o DO NOT mix with acidic, basic, or oxidizing waste streams. While specific reactivity data is
limited, it is prudent to avoid mixing with strong acids, bases, and oxidizing agents.

o DO NOT mix with aqueous waste.
Waste segregation workflow for tert-Butyl 6-chloronicotinate.
3.2. Waste Container Selection and Labeling

o Container Type: Use a designated, leak-proof, and chemically compatible container for
halogenated organic waste. A high-density polyethylene (HDPE) or glass container with a
secure screw cap is recommended.

e Labeling:

o Affix a "Hazardous Waste" label to the container as soon as the first drop of waste is
added.

o Clearly write the full chemical name: "tert-Butyl 6-chloronicotinate". Do not use
abbreviations.

o List all components and their approximate percentages if it is a mixed waste stream.
o Indicate the hazards by checking the appropriate boxes (e.g., Toxic, Irritant).

o Fill in the accumulation start date, principal investigator's name, and laboratory location.

Step-by-Step Disposal Procedures

4.1. Disposal of Unused or Expired Pure Compound

o Preparation: Work in a designated area, preferably within a chemical fume hood. Ensure all
necessary PPE is worn.
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» Packaging:

o If in its original container, ensure the container is in good condition, properly sealed, and
clearly labeled.

o If the original container is compromised, carefully transfer the solid to a new, appropriate
waste container. Minimize dust generation during transfer.

o Labeling and Storage: Label the container as "Hazardous Waste" following the instructions in
section 3.2. Store in your laboratory's designated satellite accumulation area for hazardous
waste.

4.2. Disposal of Contaminated Materials

This includes items such as gloves, weighing paper, and pipette tips that have come into direct
contact with tert-Butyl 6-chloronicotinate.

o Collection: Place all contaminated solid waste into a designated, labeled, and sealed plastic
bag or a solid waste container.

e Segregation: This solid waste must also be disposed of as halogenated organic waste. Do
not mix it with regular laboratory trash.

o Labeling: Label the bag or container as "Hazardous Waste" with "tert-Butyl 6-
chloronicotinate contaminated debris".

4.3. Disposal of Solutions Containing tert-Butyl 6-chloronicotinate

e Segregation: Pour waste solutions containing tert-Butyl 6-chloronicotinate into the
designated halogenated organic solvent waste container.

o Container Management:
o Keep the waste container closed at all times, except when adding waste.
o Do not overfill the container. Leave at least 10% headspace to allow for expansion.

o Ensure the exterior of the container is clean and free of contamination.
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o Storage: Store the waste container in a secondary containment bin within your designated
hazardous waste accumulation area.

Final Disposal Pathway

o Contact EHS: Once your waste container is full or has been in accumulation for the
maximum allowable time per your institution's policy (typically 90-180 days), contact your
institution's Environmental Health and Safety (EHS) department to arrange for a hazardous
waste pickup.

« Incineration: The recommended final disposal method for halogenated organic compounds is
high-temperature incineration at a licensed hazardous waste disposal facility. This process is
designed to break down the molecule and scrub harmful byproducts, such as hydrogen
chloride, from the exhaust gases. The related compound, 6-Chloronicotinic acid, is
recommended for removal to an authorized incinerator equipped with an afterburner and a
flue gas scrubber.

Overall disposal workflow for tert-Butyl 6-chloronicotinate waste.

Disclaimer: This document provides general guidance. Always consult your institution's specific
waste disposal protocols and the manufacturer's Safety Data Sheet (SDS) before handling any
chemical waste. Regulations may vary by location.

 To cite this document: BenchChem. [Proper Disposal of tert-Butyl 6-chloronicotinate: A Step-
by-Step Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b169621#tert-butyl-6-chloronicotinate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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